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Compound of Interest

Compound Name: Erythorbic Acid

Cat. No.: B585167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Erythorbic acid, a stereoisomer of ascorbic acid (Vitamin C), is a highly effective antioxidant

and preservative widely utilized in the beverage and brewing industries.[1] Its primary function

is to mitigate the detrimental effects of oxygen, thereby preserving the flavor, color, and overall

quality of the final product.[1] As an oxygen scavenger, erythorbic acid readily reacts with

dissolved oxygen, preventing it from participating in oxidative reactions that lead to staling,

discoloration, and the development of off-flavors.[1] This document provides detailed

application notes and experimental protocols for the use of erythorbic acid in stabilizing

beverages and beer.

Mechanism of Action
Erythorbic acid's primary mechanism of action in beverages and beer is its function as an

oxygen scavenger. It readily undergoes oxidation in the presence of dissolved oxygen, thereby

protecting other oxygen-sensitive components of the beverage, such as flavor compounds and

natural pigments. This sacrificial role prevents the degradation of the beverage's sensory and

quality attributes.
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Start

Sample Preparation:
- Degas carbonated beverages.
- Filter through 0.45 µm filter.

Inject Sample

HPLC System:
- C18 column

- Mobile Phase: Isocratic (e.g., phosphate buffer)
- UV detection at 254 nm

Obtain Chromatogram

Quantification:
- Compare peak area to a standard curve

 of known erythorbic acid concentrations.

End
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Start

Prepare Beverage Samples
(with and without Erythorbic Acid)

Initial Color Measurement (T₀)
- Measure L*, a*, b* values

Store Samples
(Controlled light and temperature)

Periodic Color Measurement (Tₓ)
- Measure L*, a*, b* values at intervals

Calculate Color Difference (ΔE*ab)
ΔE* = √[(L*ₓ-L*₀)² + (a*ₓ-a*₀)² + (b*ₓ-b*₀)²]

Analyze and Compare ΔE* values

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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